Cas no 598-71-0 (Butane, 2,3-dibromo-,(2R,3R)-rel-)

Butane, 2,3-dibromo-,(2R,3R)-rel- structure
598-71-0 structure
Product Name:Butane, 2,3-dibromo-,(2R,3R)-rel-
CAS No:598-71-0
MF:C4H8Br2
MW:215.914319992065
CID:370558
PubChem ID:21508
Update Time:2025-04-19

Butane, 2,3-dibromo-,(2R,3R)-rel- Chemical and Physical Properties

Names and Identifiers

    • Butane, 2,3-dibromo-,(2R,3R)-rel-
    • Erythro-2,3-dibromobutane
    • (.+-.)-2,3-Dibromobutane
    • (±)-2,3-DibroMobutane
    • NSC 245048
    • D89609
    • Butane,3-dibromo-, (R*,S*)-
    • NSC115796
    • NSC 8414
    • .beta.-Butylene bromide
    • NSC245048
    • NS00043165
    • MFCD00000146
    • D0177
    • (+/-)-2,3-Dibromobutane, 98%
    • Butane, 2,3-dibromo-
    • starbld0004331
    • A829955
    • 598-71-0
    • EINECS 226-476-1
    • ?2,3-DIBROMOBUTANE
    • Butane,3-dibromo-, meso-
    • NSC-8414
    • Butane,3-dibromo-
    • (R*,R*)-(+-)-2,3-Dibromobutane
    • Butane,3-dibromo-, (.+-.)-
    • F0001-1420
    • SCHEMBL1668124
    • CS-W014879
    • NSC-115796
    • dl-2,3-Dibromobutane
    • NSC-245048
    • Butane,3-dibromo-, (R*,R*)-(.+-.)-
    • NSC8414
    • FT-0609518
    • EN300-124518
    • 2,3-DIBROMOBUTANE
    • DTXSID70871128
    • (+/-)-2,3-Dibromobutane
    • dibromo butane
    • AKOS015913326
    • 5408-86-6
    • Butane, 2,3-dibromo-, (R*,R*)-(+-)-
    • 2,3-Dibromobutane, (+/-) + meso
    • rel-(2S,3S)-2,3-dibromobutane
    • J-802048
    • AS-10545
    • InChI=1/C4H8Br2/c1-3(5)4(2)6/h3-4H,1-2H
    • Inchi: 1S/C4H8Br2/c1-3(5)4(2)6/h3-4H,1-2H3
    • InChI Key: BXXWFOGWXLJPPA-UHFFFAOYSA-N
    • SMILES: BrC(C)C(C)Br

Computed Properties

  • Exact Mass: 213.89924
  • Monoisotopic Mass: 213.899
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 30.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: Not determined
  • XLogP3: 2.6
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 1.786 g/mL at 25 °C(lit.)
  • Melting Point: -25.98°C (estimate)
  • Boiling Point: 73 °C/47 mmHg(lit.)
  • Flash Point: 105 °C
  • Refractive Index: n20/D 1.515(lit.)
  • PSA: 0
  • LogP: 2.55320

Butane, 2,3-dibromo-,(2R,3R)-rel- Security Information

  • Hazard Category Code: 36
  • Safety Instruction: 26-37/39
  • Hazardous Material Identification: Xi
  • Risk Phrases:36

Butane, 2,3-dibromo-,(2R,3R)-rel- Related Literature

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司